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Compound of Interest

Compound Name: Fit3-IN-3

Cat. No.: B2587500

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals handling FIt3-IN-3. Adherence to these procedures is
critical to ensure personal safety and minimize environmental contamination.

Hazard Identification and Chemical Properties

FIt3-IN-3 is a potent kinase inhibitor.[1][2] The primary hazards associated with this compound
are detailed in its Safety Data Sheet (SDS).[3] It is classified as harmful if swallowed and very
toxic to aquatic life with long-lasting effects.[3]

Summary of Chemical and Hazard Information:
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Property Value Reference
Chemical Name FIt3-IN-3 [3]
Synonyms Not specified [3]
CAS Number 2229050-90-0 [3]
Molecular Formula C27H38N8O [3]
Molecular Weight 490.64 g/mol [3]

Acute toxicity, Oral (Category
4), H302; Acute aquatic toxicity
GHS Classification (Category 1), H400; Chronic [3]
aguatic toxicity (Category 1),
H410

H302: Harmful if swallowed.
Hazard Statements H410: Very toxic to aquatic life [3]

with long lasting effects.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, skin
contact, or ingestion. The following PPE should be worn at all times when handling FIt3-IN-3.

Required Personal Protective Equipment:
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PPE Category

Specific Requirements

Rationale

Hand Protection

Double-gloving with nitrile or
other chemically resistant

gloves.

Prevents skin contact. Double
gloving provides an extra layer
of protection in case of a tear

in the outer glove.

Eye Protection

ANSI-approved safety glasses
with side shields or chemical

splash goggles.

Protects eyes from splashes

and aerosols.

Body Protection

A fully buttoned lab coat,
preferably a disposable gown
resistant to chemical

permeation.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved N95
respirator or higher, especially
when handling the powder

form or creating solutions.

Prevents inhalation of the
compound, which can be

harmful.

Face Protection

A face shield should be used in
addition to safety
glasses/goggles when there is

a significant risk of splashing.

Provides an additional barrier
of protection for the entire

face.

Operational and Disposal Plans

Safe Handling and Storage Protocol

Workflow for Safe Handling of FIt3-IN-3:
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Caption: Workflow for the safe handling of FIt3-IN-3.
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Step-by-Step Handling Procedures:
e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for FIt3-IN-3 before beginning any work.
[3]

o Ensure all required PPE is available and in good condition.

o Designate a specific area for handling, preferably a certified chemical fume hood, to
contain any potential spills or aerosols.

» Weighing and Solution Preparation:

o When handling the solid form, use a ventilated balance enclosure or a chemical fume
hood to avoid inhalation of the powder.

o Prepare solutions in a chemical fume hood.
o Use caution to avoid generating aerosols.
e Labeling and Storage:

o Clearly label all containers with the compound name, concentration, date, and appropriate
hazard symbols.

o Store FIt3-IN-3 in a tightly sealed container in a cool, well-ventilated area, away from
direct sunlight and sources of ignition.[3]

o The recommended storage temperature is -20°C for the powder and -80°C for solutions in
solvent.[3]

Disposal Plan

FIt3-IN-3 is very toxic to aquatic life, and therefore, proper disposal is crucial to prevent
environmental contamination.[3]

Waste Disposal Workflow:
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Caption: Workflow for the proper disposal of FIt3-IN-3 waste.

Step-by-Step Disposal Procedures:

o Segregation: Do not mix FIt3-IN-3 waste with other laboratory waste.

e Solid Waste:

o Collect all contaminated solid waste, including gloves, disposable lab coats, and weighing
papers, in a clearly labeled, sealed hazardous waste container.

e Liquid Waste:

o Collect all solutions containing FIt3-IN-3 in a dedicated, labeled, and sealed waste
container made of a compatible material.

o Storage of Waste:

o Store waste containers in a designated, secure area with secondary containment to
prevent spills.
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¢ Final Disposal:

o Dispose of all FIt3-IN-3 waste through your institution's environmental health and safety
office or a licensed hazardous waste disposal company.[3] Do not dispose of it down the
drain.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is necessary.

Hazard and Control Measures:

Mitigated by

Mitigated by itigated by
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
FIt3-IN-3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2587500#personal-protective-equipment-for-
handling-flt3-in-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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